Cas no 4604-41-5 (3,3'-Diiodo-L-thyronine)
3,3'-Diiodo-L-thyronine structure
Product Name:3,3'-Diiodo-L-thyronine
CAS No:4604-41-5
MF:C15H13I2NO4
MW:525.07696890831
MDL:MFCD01863378
CID:45200
Update Time:2025-04-18
3,3'-Diiodo-L-thyronine Chemical and Physical Properties
Names and Identifiers
-
- 3,3'-Diiodo-L-thyronine
- 3,3’-DIIODO-L-THYRONINE
- L-Tyrosine, O-(4-hydroxy-3-iodophenyl)-3-iodo-
- O-(4-hydroxy-3-iodophenyl)-3-iodo-L-tyrosine
-
- MDL: MFCD01863378
- Inchi: 1S/C15H13I2NO4/c16-10-7-9(2-3-13(10)19)22-14-4-1-8(5-11(14)17)6-12(18)15(20)21/h1-5,7,12,19H,6,18H2,(H,20,21)/t12-/m0/s1
- InChI Key: CPCJBZABTUOGNM-LBPRGKRZSA-N
- SMILES: IC1=C(C=CC(=C1)C[C@@H](C(=O)O)N)OC1C=CC(=C(C=1)I)O
Computed Properties
- Exact Mass: 524.89300
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 385
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 1.1
Experimental Properties
- Melting Point: 178-180°C
- PSA: 92.78000
- LogP: 4.04840
3,3'-Diiodo-L-thyronine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 092371-250mg |
3,3'-Diiodo-L-thyronine |
4604-41-5 | 95+% | 250mg |
8370.0CNY | 2021-07-13 | |
| TRC | D455150-10mg |
3,3’-Diiodo-L-thyronine |
4604-41-5 | 10mg |
$ 247.00 | 2023-09-07 | ||
| TRC | D455150-50mg |
3,3’-Diiodo-L-thyronine |
4604-41-5 | 50mg |
$ 1058.00 | 2023-09-07 | ||
| TRC | D455150-100mg |
3,3’-Diiodo-L-thyronine |
4604-41-5 | 100mg |
$ 1869.00 | 2023-09-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 092371-250mg |
3,3'-Diiodo-L-thyronine |
4604-41-5 | 95+% | 250mg |
8370CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PU681-250mg |
3,3'-Diiodo-L-thyronine |
4604-41-5 | 95% | 250mg |
1214CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PU681-100mg |
3,3'-Diiodo-L-thyronine |
4604-41-5 | 95% | 100mg |
441CNY | 2021-05-07 | |
| MedChemExpress | HY-129974-10mM*1mLinDMSO |
3,3'-Diiodo-L-thyronine |
4604-41-5 | 98.21% | 10mM*1mLinDMSO |
¥810 | 2023-07-26 | |
| MedChemExpress | HY-129974-5mg |
3,3'-Diiodo-L-thyronine |
4604-41-5 | 97.01% | 5mg |
¥700 | 2025-04-16 | |
| MedChemExpress | HY-129974-10mg |
3,3'-Diiodo-L-thyronine |
4604-41-5 | 97.01% | 10mg |
¥1100 | 2025-04-16 |
3,3'-Diiodo-L-thyronine Related Literature
-
Madleen Busse,Emily Border,Peter C. Junk,Richard L. Ferrero,Philip C. Andrews Dalton Trans. 2014 43 17980
-
Iryna Stepanenko,Michal Zalibera,Dominik Schaniel,Joshua Telser,Vladimir B. Arion Dalton Trans. 2022 51 5367
-
Marco Wenzel,Jennifer R. Hiscock,Philip A. Gale Chem. Soc. Rev. 2012 41 480
-
Sherif I. Elshahawi,Khaled A. Shaaban,Madan K. Kharel,Jon S. Thorson Chem. Soc. Rev. 2015 44 7591
-
Li Yang,Song Qin,Xiaoyu Su,Fei Yang,Jingsong You,Changwei Hu,Rugang Xie,Jingbo Lan Org. Biomol. Chem. 2010 8 339
4604-41-5 (3,3'-Diiodo-L-thyronine) Related Products
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